Cas no 1181335-70-5 (3-(4-Chlorophenyl)-1H-indazol-5-amine)

3-(4-Chlorophenyl)-1H-indazol-5-amine is a heterocyclic organic compound featuring an indazole core substituted with a 4-chlorophenyl group at the 3-position and an amine group at the 5-position. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The presence of both aromatic and amine functionalities enhances its reactivity, enabling versatile derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for research applications in medicinal chemistry and drug discovery. High-purity grades ensure consistent performance in synthetic pathways.

3-(4-Chlorophenyl)-1H-indazol-5-amine structure

1181335-70-5 structure

Product Name:3-(4-Chlorophenyl)-1H-indazol-5-amine

CAS No:1181335-70-5

MF:C₁₃H₁₀ClN₃

MW:243.691601276398

MDL:MFCD24873200

CID:1034135

PubChem ID:22567169

Update Time:2025-11-07

3-(4-Chlorophenyl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chlorophenyl)-1H-indazol-5-amine
- 5-amino-3-(4-chlorophenyl)-1H-indazole
- SCHEMBL4006856
- BJHMFZLLDMOGMK-UHFFFAOYSA-N
- DTXSID60626543
- AKOS016845455
- J-510674
- 1181335-70-5
- DB-303860
- MDL： MFCD24873200
- Inchi： 1S/C13H10ClN3/c14-9-3-1-8(2-4-9)13-11-7-10(15)5-6-12(11)16-17-13/h1-7H,15H2,(H,16,17)
- InChI Key： BJHMFZLLDMOGMK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C2C=C(C=CC=2NN=1)N

Computed Properties

Exact Mass: 243.0563250g/mol
Monoisotopic Mass: 243.0563250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 54.7Å²

3-(4-Chlorophenyl)-1H-indazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150609-1g	3-(4-chlorophenyl)-1H-indazol-5-amine	1181335-70-5	95%	1g	$***	2023-04-03
TRC	I509070-10mg	3-(4-Chlorophenyl)-1H-indazol-5-amine	1181335-70-5		10mg	$ 50.00	2022-06-04
TRC	I509070-50mg	3-(4-Chlorophenyl)-1H-indazol-5-amine	1181335-70-5		50mg	$ 210.00	2022-06-04
TRC	I509070-100mg	3-(4-Chlorophenyl)-1H-indazol-5-amine	1181335-70-5		100mg	$ 295.00	2022-06-04
Chemenu	CM150609-1g	3-(4-chlorophenyl)-1H-indazol-5-amine	1181335-70-5	95%	1g	$533	2021-08-05
Alichem	A269002615-1g	3-(4-Chlorophenyl)-1H-indazol-5-amine	1181335-70-5	95%	1g	$469.20	2023-09-04
eNovation Chemicals LLC	Y0979551-1g	3-(4-chlorophenyl)-3H-indazol-5-amine	1181335-70-5	95%	1g	$750	2023-05-16
eNovation Chemicals LLC	Y0979551-5g	3-(4-chlorophenyl)-3H-indazol-5-amine	1181335-70-5	95%	5g	$1340	2025-02-28
eNovation Chemicals LLC	Y0979551-5g	3-(4-chlorophenyl)-3H-indazol-5-amine	1181335-70-5	95%	5g	$1340	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803373-100mg	3-(4-Chlorophenyl)-1H-indazol-5-amine	1181335-70-5	95%	100mg	￥742.00	2024-08-09

3-(4-Chlorophenyl)-1H-indazol-5-amine Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 3-(4-Chlorophenyl)-1H-indazol-5-amine

Market Research and Analysis Report on 3-(4-Chlorophenyl)-1H-indazol-5-amine (1181335-70-5) in Chemical-Biomedical Fields

The compound 3-(4-Chlorophenyl)-1H-indazol-5-amine, identified by the CAS number 1181335-70-5, has garnered significant attention in the chemical-biomedical industry due to its potential applications in drug development and therapeutic research. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the promising pharmacological properties of 3-(4-Chlorophenyl)-1H-indazol-5-amine, particularly in the context of anticancer and anti-inflammatory therapies. The compound has demonstrated potent inhibitory effects on key enzymes and signaling pathways associated with various diseases, making it a valuable candidate for preclinical and clinical studies.

Market demand for this compound is driven by its increasing use in academic research institutions, pharmaceutical companies, and biotechnology firms. The global supplier network for 1181335-70-5 is expanding rapidly, with several vendors offering high-purity samples for research purposes. However, competition among suppliers remains intense, necessitating a focus on quality control and cost-effectiveness.

From a research perspective, the compound has been extensively studied for its ability to modulate cellular processes and interact with biological targets. Preclinical trials have shown favorable safety profiles and bioavailability, further reinforcing its potential as a lead compound in drug discovery pipelines.

In conclusion, 3-(4-Chlorophenyl)-1H-indazol-5-amine (CAS 1181335-70-5) represents a significant advancement in the chemical-biomedical field. Its versatile applications and promising therapeutic outcomes position it as a key player in future drug development efforts. As research continues to unfold, market dynamics will likely shift to accommodate growing demand for this innovative compound.